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Compound of Interest

Compound Name: Benzenepropanol

Cat. No.: B1170705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3-phenyl-1-

propanol (benzenepropanol), a key aromatic alcohol used in fragrance, pharmaceutical, and

fine chemical synthesis. Understanding its solubility characteristics in various organic solvents

is critical for process design, formulation development, and purification protocols. This

document compiles available solubility data, outlines detailed experimental methodologies for

its determination, and presents logical workflows for solubility assessment.

Solubility Profile of Benzenepropanol
Benzenepropanol's structure, featuring a polar hydroxyl (-OH) group and a nonpolar

phenylpropyl backbone, results in a versatile solubility profile. It is generally soluble in a wide

range of organic solvents, particularly those with moderate to low polarity. However, precise

quantitative solubility data in many organic solvents is not extensively published in publicly

available literature. The following tables summarize the available quantitative and qualitative

data.

Quantitative solubility data for benzenepropanol in organic solvents is sparse. The most

commonly cited quantitative data pertains to its solubility in water.
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Solvent Temperature (°C) Solubility

Water 20 10.3 g/L[1][2]

Water 25 5.68 g/L (5,680 mg/L)[3][4]

Benzenepropanol exhibits high solubility in a variety of common organic solvents. The

following table provides a summary of its qualitative solubility. The term "Miscible" indicates

solubility in all proportions.

Solvent Class Solvent Solubility Description

Alcohols Methanol Highly Soluble[1]

Ethanol Miscible / Soluble[4][5]

Propylene Glycol Soluble[5][6]

Ethers Diethyl Ether Miscible[4][5]

Esters Ethyl Acetate Soluble[1][2]

Ketones Acetone Miscible[5]

Hydrocarbons Benzene Soluble[1][2]

Cyclohexane Soluble[1][2]

Chlorinated Solvents Carbon Tetrachloride Soluble[4]

Oils Fixed Oils Soluble[4]

Mineral Oil Insoluble[5][6]

Polyols Glycerol (Glycerin) Insoluble[4][5][6]

Experimental Protocols for Solubility Determination
Accurate determination of solubility is fundamental for chemical process development. The

following sections detail established methodologies suitable for determining the solubility of

benzenepropanol.
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The shake-flask method is considered the gold standard for determining the equilibrium

solubility of a compound in a given solvent. It involves saturating a solvent with the solute over

a sufficient period to reach equilibrium.

2.1.1 Materials and Equipment

Benzenepropanol (solute)

Selected organic solvent

Analytical balance (±0.1 mg precision)

Thermostatic shaker or water bath capable of maintaining a constant temperature (e.g., 25

°C ± 0.5 °C)

Glass vials or flasks with airtight screw caps

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

Analytical instrument for concentration measurement (e.g., UV-Vis Spectrophotometer,

HPLC, or Gas Chromatograph)

2.1.2 Detailed Procedure

Preparation: Add an excess amount of benzenepropanol to a series of vials. The excess

solid should be clearly visible to ensure saturation.

Solvent Addition: Accurately pipette a known volume of the selected organic solvent into

each vial.

Equilibration: Seal the vials tightly and place them in the thermostatic shaker set to the

desired temperature. Agitate the samples for a predetermined period (e.g., 24 to 72 hours) to

ensure equilibrium is reached. Preliminary studies may be required to determine the time to

reach equilibrium.
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Phase Separation: After equilibration, cease agitation and allow the vials to rest at the

constant temperature for several hours (e.g., 2-4 hours) to allow the excess solid to

sediment.

Sampling: Carefully withdraw a sample from the clear supernatant of each vial using a

syringe. Immediately pass the sample through a syringe filter into a clean, dry container to

remove any undissolved microparticles.

Dilution: Accurately dilute the filtered saturate solution with the same solvent to a

concentration that falls within the calibrated range of the analytical instrument.

Quantification: Analyze the concentration of benzenepropanol in the diluted samples using

a pre-calibrated analytical method (e.g., UV-Vis spectrophotometry at a specific wavelength

or chromatography).

Calculation: Calculate the solubility using the measured concentration and the dilution factor.

Express the results in appropriate units, such as g/100 mL, mol/L, or mole fraction.

The gravimetric method is a straightforward technique for determining solubility, particularly for

non-volatile solutes like benzenepropanol.

2.1.1 Materials and Equipment

Benzenepropanol (solute)

Selected organic solvent (must be volatile)

Equipment from section 2.1.1 (excluding analytical instrument)

Evaporating dish or pre-weighed beaker

Drying oven

2.1.2 Detailed Procedure

Equilibration and Sampling: Follow steps 1-5 from the Shake-Flask Method (section 2.1.2).
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Sample Weighing: Accurately pipette a known volume of the clear, filtered saturated solution

into a pre-weighed evaporating dish. Record the total weight of the dish and the solution.

Solvent Evaporation: Place the evaporating dish in a drying oven at a temperature sufficient

to evaporate the solvent completely without degrading the benzenepropanol. A vacuum

oven can be used to lower the required temperature.

Drying to Constant Weight: Continue drying until the weight of the dish containing the dried

solute is constant between consecutive weighings.

Final Weighing: After cooling to room temperature in a desiccator, record the final weight of

the dish and the dried benzenepropanol residue.

Calculation:

Mass of solute = (Final weight of dish + residue) - (Weight of empty dish)

Mass of solvent = (Initial weight of dish + solution) - (Final weight of dish + residue)

Solubility = (Mass of solute / Mass of solvent) * 100 (expressed as g/100 g solvent)

Visualizations: Workflows and Logical Relationships
The following diagrams illustrate key workflows and concepts in solubility studies.
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Caption: Experimental workflow for solubility determination using the shake-flask method.
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Caption: Key factors influencing the solubility of benzenepropanol in organic solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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